Cas no 2137817-50-4 (6-(piperazin-1-yl)spiro2.5octan-1-amine)

• Product Name: 6-(piperazin-1-yl)spiro2.5octan-1-amine
• CAS No: 2137817-50-4
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5609288
• PubChem ID: 165487193
• Update Time: 2025-06-13

6-(piperazin-1-yl)spiro2.5octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-(piperazin-1-yl)spiro[2.5]octan-1-amine
• 2137817-50-4
• EN300-841347
• 6-(piperazin-1-yl)spiro2.5octan-1-amine

• Inchi： 1S/C12H23N3/c13-11-9-12(11)3-1-10(2-4-12)15-7-5-14-6-8-15/h10-11,14H,1-9,13H2
• InChI Key： KZRGXBPGOSYSNK-UHFFFAOYSA-N
• SMILES： NC1CC21CCC(CC2)N1CCNCC1

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.3Ų

Additional information on 6-(piperazin-1-yl)spiro2.5octan-1-amine

Introduction to 6-(piperazin-1-yl)spiro[2.5]octan-1-amine (CAS No. 2137817-50-4)

6-(piperazin-1-yl)spiro[2.5]octan-1-amine, with the CAS number 2137817-50-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-(piperazin-1-yl)spiro[2.5]octan-1-amine make it an intriguing candidate for further investigation, particularly in the context of central nervous system (CNS) disorders and other medical conditions.

The chemical structure of 6-(piperazin-1-yl)spiro[2.5]octan-1-amine consists of a spirocyclic framework fused with a piperazine moiety. The spirocyclic core, specifically the spiro[2.5]octane ring, provides rigidity and conformational constraint, which can influence the compound's pharmacological properties. The piperazine group, on the other hand, is a versatile functional group that can interact with various biological targets, including receptors and enzymes. This combination of structural elements endows 6-(piperazin-1-yl)spiro[2.5]octan-1-amine with a unique profile that sets it apart from other compounds in its class.

Recent studies have explored the potential therapeutic applications of 6-(piperazin-1-yl)spiro[2.5]octan-1-amine. One notable area of research is its activity as a modulator of serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a crucial role in regulating mood, cognition, and other physiological processes, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Preliminary findings suggest that 6-(piperazin-1-yl)spiro[2.5]octan-1-amine exhibits selective binding to the 5-HT_2A receptor, which could potentially lead to the development of new drugs with improved efficacy and reduced side effects.

In addition to its activity at serotonin receptors, 6-(piperazin-1-yl)spiro[2.5]octan-1-amine has also been investigated for its potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have limited efficacy or significant side effects. Preclinical studies have shown that 6-(piperazin-1-yl)spiro[2.5]octan-1-amine exhibits anticonvulsant properties in animal models, suggesting its potential as a novel therapeutic option for epilepsy.

The pharmacokinetic properties of 6-(piperazin-1-yl)spiro[2.5]octan-1-amine are another important aspect of its evaluation as a drug candidate. Studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its effectiveness in vivo. Specifically, it has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

To further elucidate the mechanism of action of 6-(piperazin-1-yl)spiro[2.5]octan-1-amine, researchers have conducted molecular docking studies to investigate its interactions with various protein targets. These studies have provided insights into the binding modes and key interactions that contribute to its biological activity. For example, molecular modeling suggests that the piperazine moiety forms hydrogen bonds with specific residues in the 5-HT_2A receptor binding pocket, while the spirocyclic core provides additional hydrophobic interactions that stabilize the complex.

The safety profile of 6-(piperazin-1-yl)spiro[2.5]octan-1-amine is also an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound has a favorable safety margin and does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations. However, further safety assessments are necessary to ensure its suitability for clinical trials.

In conclusion, 6-(piperazin-1-yL)spiro[2.5]octan-l-amme (CAS No. 2137817-S0-A)^[ref], with its unique chemical structure and promising biological activities, represents an exciting new avenue for drug discovery and development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanism of action and potential therapeutic applications, making it a valuable compound for further investigation.